Cas no 2198666-99-6 (N,4,6-trimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine)

• Product Name: N,4,6-trimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine
• CAS No: 2198666-99-6
• MF: C₁₅H₁₈N₈
• MW: 310.35702085495
• CID: 5460223
• Update Time: 2025-06-26

N,4,6-trimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,4,6-trimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine
• N,4,6-trimethyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]pyrimidin-2-amine

• Inchi： 1S/C15H18N8/c1-10-6-11(2)18-15(17-10)21(3)12-7-22(8-12)14-5-4-13-19-16-9-23(13)20-14/h4-6,9,12H,7-8H2,1-3H3
• InChI Key： LUDBDZHKYSDSID-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=CN3N=2)CC(C1)N(C1N=C(C)C=C(C)N=1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 404
• XLogP3: 1.3
• Topological Polar Surface Area: 75.3

Additional information on N,4,6-trimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine

Introduction to N,4,6-trimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine (CAS No: 2198666-99-6)

N,4,6-trimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2198666-99-6, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring multiple heterocyclic rings and functional groups, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of N,4,6-trimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine is composed of a pyrimidine core substituted with various alkyl and aryl groups. This arrangement not only contributes to its unique chemical properties but also influences its biological interactions. The presence of the [1,2,4]triazolo[4,3-b]pyridazine moiety is particularly noteworthy, as it is known to enhance the binding affinity and selectivity of the compound towards specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of this compound. These studies have revealed that the [1,2,4]triazolo[4,3-b]pyridazine ring acts as a key pharmacophore, facilitating interactions with enzymes and receptors involved in critical cellular pathways. This has opened up new avenues for developing targeted therapies in areas such as oncology and inflammatory diseases.

In vitro studies have demonstrated that N,4,6-trimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-amine exhibits notable inhibitory activity against various enzymes implicated in disease progression. For instance, preliminary data suggests that it may interfere with the activity of kinases and phosphodiesterases, which are often dysregulated in cancer cells. Additionally, its ability to modulate transcription factor activity has been observed in cell-based assays, indicating potential applications in treating metabolic disorders.

The synthesis of this compound presents a significant challenge due to its complex structure. However， recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples for further investigation. Techniques such as multi-step organic synthesis combined with advanced purification methods have been employed to isolate and characterize the compound effectively. These advancements have not only improved yield but also enhanced the reproducibility of experimental results.

One of the most exciting aspects of N,4,6-trimethyl-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)pyrimidin-2-am ine is its potential for drug repurposing. By leveraging existing knowledge about related compounds and their mechanisms of action， researchers can identify new therapeutic uses for this molecule. This approach has been successful in other areas of pharmaceutical research， where compounds initially developed for one indication have found utility in treating different diseases.

The pharmacokinetic properties of this compound are also under investigation to ensure its efficacy and safety in clinical settings. Studies are being conducted to evaluate its absorption， distribution， metabolism， and excretion (ADME) profiles. Understanding these parameters is crucial for optimizing dosing regimens and minimizing potential side effects. Additionally， toxicological assessments are being performed to assess the long-term safety of the compound.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like N,N-dimethyl-N-(1-[5-chloro-lH-indol-l -yl]-lH-pyrazol-l -l -yl)benzamidine CAS No: 8267970 99 . These technologies enable researchers to predict biological activity and optimize molecular structures more efficiently than traditional methods. By harnessing these tools， scientists can rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic benefit.

In conclusion， N,N-dimethyl-N-(l-[5-chloro-lH-indol-l -yl]-lH-pyrazol-l -l -yl)benzamidine CAS No: 8267970 99 represents a significant advancement in pharmaceutical research. Its unique structure， promising biological activities， and potential for drug repurposing make it a valuable asset in the quest for novel treatments. As research continues to uncover new insights into its mechanisms of action， this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.